![molecular formula C25H21NO5 B2956879 5-(benzyloxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-1-benzofuran-3-carboxamide CAS No. 929428-78-4](/img/structure/B2956879.png)
5-(benzyloxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-1-benzofuran-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(benzyloxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-1-benzofuran-3-carboxamide is a useful research compound. Its molecular formula is C25H21NO5 and its molecular weight is 415.445. The purity is usually 95%.
BenchChem offers high-quality 5-(benzyloxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-1-benzofuran-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(benzyloxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-1-benzofuran-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Novel Compounds
One research direction involves the synthesis of novel compounds derived from benzofuran structures, which demonstrate significant biological activities. For instance, a study described the synthesis of various benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, showing promising analgesic and anti-inflammatory properties. These compounds were evaluated for their COX-1/COX-2 inhibition, revealing some with high inhibitory activity and potential as new therapeutic agents (Abu‐Hashem et al., 2020).
Metabolism and Disposition Studies
In the context of drug development, understanding the metabolism and disposition of compounds is crucial. Research on the orexin 1 and 2 receptor antagonist, SB-649868, highlights this aspect by detailing its metabolism in humans. The study provided insights into the compound's principal metabolic pathways and its primary metabolites, contributing to a better understanding of its pharmacokinetic properties (Renzulli et al., 2011).
Antimicrobial and Anti-inflammatory Applications
The search for new antimicrobial and anti-inflammatory agents is ongoing. A study synthesized and characterized a series of novel benzofuran derivatives, demonstrating their in vitro antibacterial activity against pathogenic bacteria like S. aureus and E. coli. This research contributes to the discovery of potential new treatments for bacterial infections (Idrees et al., 2020).
properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-5-phenylmethoxy-1-benzofuran-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21NO5/c1-16-24(25(27)26-18-7-9-22-23(13-18)29-12-11-28-22)20-14-19(8-10-21(20)31-16)30-15-17-5-3-2-4-6-17/h2-10,13-14H,11-12,15H2,1H3,(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFBSFIGAQLVJAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(O1)C=CC(=C2)OCC3=CC=CC=C3)C(=O)NC4=CC5=C(C=C4)OCCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(benzyloxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-1-benzofuran-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.